N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-methoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H23N3O4S2.ClH/c1-22(2)10-11-23(19(24)14-6-5-7-15(12-14)27-3)20-21-17-9-8-16(29(4,25)26)13-18(17)28-20;/h5-9,12-13H,10-11H2,1-4H3;1H
• InChI Key: HIPGUZAICMTPFG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C)C(=O)C3=CC(=CC=C3)OC.Cl
• Molecular Formula: C20H24ClN3O4S2
• Molecular Weight: 470.0 g/mol
• CAS No.: 1215570-59-4

Description

N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S2 and its molecular weight is 470. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

This compound, related to benzothiazole derivatives, plays a significant role in the development of new pharmaceuticals. For instance, derivatives have been synthesized as selective class III agents for cardiac electrophysiological activity, showcasing their potential in addressing arrhythmias (Morgan et al., 1990). Moreover, thiazole and thiazoline derivatives have been explored for their anti-inflammatory properties, demonstrating the compound's utility in creating nonsteroidal anti-inflammatory drugs (Lynch et al., 2006).

Pharmacological Research

Research on benzothiazole derivatives extends into pharmacological applications, such as investigating their role as acetylcholinesterase inhibitors. This has implications for treating neurological disorders, although challenges in achieving selective brain region targeting have been noted (Brown-Proctor et al., 1999). Additionally, novel benzodifuranyl derivatives derived from visnaginone and khellinone have shown promising anti-inflammatory and analgesic activities, indicating potential for therapeutic use (Abu‐Hashem et al., 2020).

Material Science and Corrosion Inhibition

In the realm of materials science, benzothiazole derivatives have been synthesized to act as corrosion inhibitors for carbon steel in acidic environments, showcasing their application in extending the lifespan of industrial materials (Hu et al., 2016).